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Compound of Interest

Compound Name: (+)-Coccinine

Cat. No.: B12777487 Get Quote

Despite a comprehensive search of available scientific literature, detailed information regarding

the application of (+)-Coccinine in medicinal chemistry remains largely elusive. This naturally

occurring alkaloid, found in plants of the Amaryllidaceae family, such as Haemanthus

coccineus, has been identified but does not appear to be a significant focus of contemporary

drug discovery and development efforts. As a result, extensive data on its biological activity,

mechanism of action, and established experimental protocols are not readily available.

While specific quantitative data and detailed experimental methodologies for (+)-Coccinine are

absent from the current body of scientific literature, we can provide an overview of the broader

context in which this molecule exists and highlight related areas of research.

Chemical and Physical Properties
Basic chemical and physical properties of (+)-Coccinine have been computed and are

available through public databases.

Property Value Source

Molecular Formula C₁₇H₁₉NO₄ PubChem

Molecular Weight 301.34 g/mol PubChem

CAS Number 212645-13-1 PubChem
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Biological Context and Potential Leads
Coccinine is an alkaloid present in the bulbs of Haemanthus coccineus, a plant species

belonging to the Amaryllidaceae family.[1][2] Traditional uses of this plant include applications

as a diuretic and for treating inflammatory conditions, septic ulcers, and asthma.[1][2] It is

important to note that the bulb of Haemanthus coccineus is reported to contain coccinine,

which is described as having a convulsive action, suggesting potential neurological effects.[1]

[2]

The Amaryllidaceae family is a rich source of structurally diverse and biologically active

alkaloids, many of which have garnered significant interest in medicinal chemistry.[3][4][5][6]

Prominent examples include:

Galanthamine: An acetylcholinesterase inhibitor used for the treatment of Alzheimer's

disease.[3]

Lycorine: Exhibits a wide range of biological activities, including anticancer, antiviral, and

anti-inflammatory effects.

Narciclasine: A potent anti-inflammatory agent also found in Haemanthus coccineus.[7][8]

The study of Haemanthus coccineus extracts has revealed profound anti-inflammatory

activities, primarily attributed to the alkaloid narciclasine.[7][8] This research highlights the

therapeutic potential of alkaloids from this plant family and suggests that other constituents,

such as coccinine, may also possess uninvestigated pharmacological properties.

Future Directions and a Call for Research
The lack of detailed studies on (+)-Coccinine presents an open field for investigation. The

following workflow outlines a potential research program to elucidate its medicinal chemistry

applications.
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Caption: A potential workflow for the medicinal chemistry investigation of (+)-Coccinine.

Conclusion
While the user's request for detailed application notes and protocols for (+)-Coccinine in

medicinal chemistry cannot be fulfilled due to a lack of available data, the existing information

provides a starting point for future research. The alkaloid's presence in a medicinally relevant

plant family, coupled with the known biological activities of related compounds, suggests that

(+)-Coccinine may hold untapped therapeutic potential. Further investigation, following a

structured research plan, is necessary to uncover any medicinal applications of this enigmatic

natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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